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molecular formula C8H8O2 B018310 4-Hydroxyphenylacetaldehyde CAS No. 7339-87-9

4-Hydroxyphenylacetaldehyde

Cat. No. B018310
CAS RN: 7339-87-9
M. Wt: 136.15 g/mol
InChI Key: IPRPPFIAVHPVJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08524660B2

Procedure details

4-hydroxyphenylacetaldehyde (15) was synthesized as described in Heterocycles, 2000, 53, 777-784. 4-Hydroxyphenethyl alcohol (Compound 141.0 g, 7.3 mmol, Aldrich) was dissolved in dimethylsulfoxide (8 mL, Aldrich). With stirring, TEA (2.2 mL, 16 mmol, Aldrich) was added slowly. Pyridine-sulfur trioxide (SO3.py) complex (2.5 g, 16 mmol, Aldrich) was completely dissolved in dimethylsulfoxide (9 mL, Aldrich) and this solution was added drop-wise to the alcohol, with vigorous stirring. After stirring for 1 h at room temperature, the reaction was diluted with CH2Cl2, then washed with ice-cold water. The organic layer was dried over Na2SO4, filtered, and concentrated to dryness. Purification using silica gel chromatography with hexane-ethyl acetate as eluent (5:1, then 2:1) yielded 488 mg (49%) of 4-hydroxyphenylacetaldehyde (15).
Name
4-Hydroxyphenethyl alcohol
Quantity
141 g
Type
reactant
Reaction Step One
[Compound]
Name
Compound
Quantity
141 g
Type
reactant
Reaction Step One
Name
dimethylsulfoxide
Quantity
8 mL
Type
solvent
Reaction Step One
[Compound]
Name
TEA
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Name
Pyridine-sulfur trioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dimethylsulfoxide
Quantity
9 mL
Type
solvent
Reaction Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Heterocycles
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
4-hydroxyphenylacetaldehyde
Yield
49%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:10]=[CH:9][C:5]([CH2:6][CH2:7][OH:8])=[CH:4][CH:3]=1.C1C=CN=CC=1.O=S(=O)=O>CS(C)=O.C(Cl)Cl>[OH:1][C:2]1[CH:10]=[CH:9][C:5]([CH2:6][CH:7]=[O:8])=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
4-Hydroxyphenethyl alcohol
Quantity
141 g
Type
reactant
Smiles
OC1=CC=C(CCO)C=C1
[Compound]
Name
Compound
Quantity
141 g
Type
reactant
Smiles
Name
dimethylsulfoxide
Quantity
8 mL
Type
solvent
Smiles
CS(=O)C
Step Two
[Compound]
Name
TEA
Quantity
2.2 mL
Type
reactant
Smiles
Step Three
Name
Pyridine-sulfur trioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=CC=NC=C1.O=S(=O)=O
Name
dimethylsulfoxide
Quantity
9 mL
Type
solvent
Smiles
CS(=O)C
Step Four
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
[Compound]
Name
Heterocycles
Quantity
0 (± 1) mol
Type
solvent
Smiles
Step Six
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
With stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4-hydroxyphenylacetaldehyde (15) was synthesized
STIRRING
Type
STIRRING
Details
After stirring for 1 h at room temperature
Duration
1 h
WASH
Type
WASH
Details
washed with ice-cold water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness
CUSTOM
Type
CUSTOM
Details
Purification

Outcomes

Product
Name
4-hydroxyphenylacetaldehyde
Type
product
Smiles
OC1=CC=C(C=C1)CC=O
Measurements
Type Value Analysis
AMOUNT: MASS 488 mg
YIELD: PERCENTYIELD 49%
YIELD: CALCULATEDPERCENTYIELD 49.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.